Cas no 84833-58-9 (Benzoic acid, 4-hydroxy-, (4-methylphenyl)methyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (4-methylphenyl)methyl ester
• CAS No: 84833-58-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 666154
• PubChem ID: 22406414
• Update Time: 2025-04-19

Benzoic acid, 4-hydroxy-, (4-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (4-methylphenyl)methyl ester
• (4-methylphenyl)methyl 4-hydroxybenzoate

• Inchi： 1S/C15H14O3/c1-11-2-4-12(5-3-11)10-18-15(17)13-6-8-14(16)9-7-13/h2-9,16H,10H2,1H3
• InChI Key： BYFJLAHGKYACPI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų